Cas no 1354504-54-3 (1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl-)

• Product Name: 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl-
• CAS No: 1354504-54-3
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 5262696
• Update Time: 2025-06-27

1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl-

• Inchi： 1S/C8H15N3O2S/c1-5-11-7(3)8(6(2)10-11)14(12,13)9-4/h9H,5H2,1-4H3
• InChI Key： KQMSWJSDYMYMRF-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(S(NC)(=O)=O)C(C)=N1

Additional information on 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl-

Compound CAS No. 135450-54-3: 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl

Compound CAS No. 135450-54-3, also known as 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its ability to participate in complex chemical reactions.

The chemical structure of 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl consists of a pyrazole ring substituted with a sulfonamide group at the 4-position and an ethyl group at the 1-position. The presence of multiple methyl groups further enhances its stability and reactivity. This configuration allows the compound to act as a versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production process, ensuring high yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach to synthesizing 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl using microwave-assisted techniques. This method not only reduces reaction time but also minimizes the formation of byproducts.

The application potential of Compound CAS No. 135450-54-3 is vast. It has been utilized in the development of advanced materials such as polymers and composites due to its ability to form strong intermolecular bonds. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored extensively. Researchers have reported that this compound can serve as a key component in the creation of bioactive molecules with potential therapeutic applications.

In terms of chemical reactivity, 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl exhibits unique behavior under different reaction conditions. For example, it has been shown to undergo nucleophilic substitution reactions efficiently when treated with specific reagents. A study published in *Chemical Communications* highlighted its role as a catalyst in certain organic transformations.

The stability and solubility properties of this compound are also worth noting. Its ability to remain stable under various environmental conditions makes it suitable for industrial applications. Furthermore, its solubility characteristics have been optimized through modifications to its molecular structure.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of Compound CAS No. 135450-54-3. Using density functional theory (DFT), researchers have modeled its electronic structure and predicted its reactivity under different conditions.

In conclusion, Compound CAS No. 135450-54-3: 1H-Pyrazole-4-sulfonamide, 1-ethyl-N,3,5-trimethyl is a promising compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike.